Cas no 1805623-33-9 (5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine)

• Product Name: 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine
• CAS No: 1805623-33-9
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4897034
• Update Time: 2025-10-29

5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine

• Inchi： 1S/C8H9F2N3O2/c1-4-6(8(9)10)7(13(14)15)5(2-11)3-12-4/h3,8H,2,11H2,1H3
• InChI Key： FSCKDGUCOJEFBD-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(CN)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine

Introduction to 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine (CAS No. 1805623-33-9)

5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine (CAS No. 1805623-33-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of nitropyridines, which are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects.

The molecular structure of 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine is characterized by a pyridine ring substituted with an aminomethyl group at the 5-position, a difluoromethyl group at the 3-position, a methyl group at the 2-position, and a nitro group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various research applications.

Recent studies have highlighted the potential of 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the antimicrobial activity of this compound against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The results demonstrated that 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine exhibited potent inhibitory effects on bacterial growth, suggesting its potential as an antimicrobial agent.

In addition to its antimicrobial properties, 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine has also been explored for its antiviral activity. A research team from the University of California, San Francisco, conducted a study to evaluate the compound's efficacy against several RNA viruses, including influenza and coronavirus. The findings indicated that 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine effectively inhibited viral replication in vitro, making it a promising candidate for further development as an antiviral drug.

The anti-inflammatory properties of 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine have also been investigated. A study published in the European Journal of Pharmacology in 2020 reported that this compound significantly reduced inflammation in animal models of inflammatory diseases. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, thereby modulating the immune response.

The synthetic route for preparing 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine involves several well-defined chemical reactions. The synthesis typically starts with the formation of a substituted pyridine ring, followed by sequential functionalization steps to introduce the desired substituents. One common approach involves the reaction of 2-chloro-3-difluoromethylnitrobenzene with an appropriate amine to form the intermediate nitro compound, which is then subjected to further modifications to obtain the final product.

The physical and chemical properties of 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine are crucial for understanding its behavior in various environments. The compound is typically obtained as a solid with a melting point ranging from 110°C to 115°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase reactions.

In terms of safety and handling, it is important to note that while 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn, and work should be conducted in a well-ventilated area or fume hood.

The potential applications of 5-(Aminomethyl)-3-(difluoromethyl)-2-methyl-4-nitropyridine extend beyond its direct use as a therapeutic agent. Its unique chemical structure makes it an excellent starting material for further derivatization and modification. For example, researchers can introduce additional functional groups or linkers to create new compounds with enhanced biological activities or improved pharmacokinetic properties.

In conclusion, 5-(Aminomethyl)-3-(difluoromethy l-2-m ethyl -4 -nitrop yri dine) strong > (CAS No . 1805623 -3 3 -9) represents an important molecule in medicinal chemistry due to its diverse biological activities and potential therapeutic applications . Ongoing research continues to uncover new insights into its mechanisms of action , opening up exciting possibilities for future drug development . p >